Cas no 5421-46-5 (Ammonium thioglycolate)

• Product Name: Ammonium thioglycolate
• CAS No: 5421-46-5
• MF: C₂H₇NO₂S
• MW: 109.147479295731
• MDL: MFCD00137451
• CID: 45844
• PubChem ID: 24846514
• Update Time: 2025-10-22

Ammonium thioglycolate Chemical and Physical Properties

Names and Identifiers

• Ammonium Thioglycolate
• Ammonium mercaptoacetate
• Ammonium thioglycollate solution
• Hair waving agent
• Acetic acid, mercapto-, monoammonium salt
• Ammonium thioglycolate solution
• azanium,2-sulfanylacetate
• thioglycolicacidaMMoniuMsaltsol
• Ammonium Mercaptoacetate (ca. 60% in Water)
• Thioglycolic Acid Ammonium Salt (ca. 60% in Water)
• 巯基乙酸铵
• Ammonium thioglycollate
• Thioglycolic acid ammonium salt
• Ammonium 2-mercaptoacetate
• USAF MO-2
• Thioglycollic acid, ammonium salt
• 6P9E788VZZ
• Acetic acid, 2-mercapto-, ammonium salt (1:1)
• Mercaptoacetic acid, monoammonium salt
• Ammonium thioglycolate, 70 wt.% solution in water
• Perm salt
• Hair wavi
• Thiogylcollic acid, ammonium salt
• DTXSID2027599
• Thiofaco A-50
• AMMONIUM THIOGLYCOLATE [HSDB]
• UNII-6P9E788VZZ
• NSC-6954
• SCHEMBL59070
• NCGC00260299-01
• CAS-5421-46-5
• Thiofaco A50
• DTXCID007599
• HSDB 7167
• NS00078354
• Ammoniumthioglykolat
• AMMONIUM THIOGLYCOLATE [INCI]
• EINECS 226-540-9
• AKOS015897608
• A2217
• AI3-26246
• CHEBI:156555
• azanium;2-sulfanylacetate
• ammonium sulfanylacetate
• Ammonium thiogylcollate
• 5421-46-5
• NSC 6954
• MFCD00137451
• EC 226-540-9
• Ammonium thioglycolate (ca. 60% in water)
• Tox21_202751
• Ammonium thioglycolate

• MDL： MFCD00137451
• Inchi： 1S/C2H4O2S.H3N/c3-2(4)1-5;/h5H,1H2,(H,3,4);1H3
• InChI Key： ZZTCCAPMZLDHFM-UHFFFAOYSA-N
• SMILES： SCC(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 109.02000
• Monoisotopic Mass: 91.9932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: Colorless or light red liquid. It has a special smell. Easy to absorb moisture. It turns purple red when encountering iron. Easy to oxidize.
• Density: 1.22
• Melting Point: No data available
• Boiling Point: 225.5°C at 760 mmHg
• Flash Point: No data available
• Water Partition Coefficient: Miscible
• PSA: 78.93000
• LogP: -0.95770
• Color/Form: ~60% in H2O
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water. Commercially available goods are often made into a 50% solution.
• Vapor Pressure: No data available

Ammonium thioglycolate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314,H317,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• RTECS：AI7525000
• Hazardous Material Identification：
• HazardClass：8,6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ammonium thioglycolate

Ammonium Thioglycolate: A Versatile Compound with Broad Applications in Biomedical Research

Ammonium thioglycolate, with the chemical formula C2H7NSO2 and the CAS No. 5421-46-5, is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various fields of biomedical research. This compound is characterized by its ability to act as a reducing agent and its potential role in modulating biological processes. Recent studies have highlighted its utility in areas such as drug development, biomaterials engineering, and diagnostic imaging, making it a subject of interest for both academic and industrial researchers.

Chemical Structure and Physical Properties of Ammonium Thioglycolate

Ammonium thioglycolate is a salt formed by the reaction of thioglycolic acid with ammonia. Its molecular structure consists of a thioglycolate ion (C2H5OSO) and an ammonium cation (NH4+). This combination results in a compound with a pKa value of approximately 4.5, which influences its solubility and reactivity in different environments. The compound exhibits moderate solubility in water and organic solvents, which is advantageous for its use in solution-based applications. Its molecular weight of 125.15 g/mol further contributes to its compatibility with various experimental protocols in biomedical research.

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